3-Benzyloxy-5-ethoxy-4-iodo-benzaldehyde

• Molecular Formula: C16H15IO3
• Molecular Weight: 382.19 g/mol
• IUPAC Name: 3-ethoxy-4-iodo-5-phenylmethoxybenzaldehyde
• InChI: InChI=1S/C16H15IO3/c1-2-19-14-8-13(10-18)9-15(16(14)17)20-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
• InChI Key: DFHUPMRWINNDTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=O)OCC2=CC=CC=C2)I

Description

3-Benzyloxy-5-ethoxy-4-iodo-benzaldehyde (C₁₆H₁₅IO₃) is a substituted benzaldehyde derivative featuring a benzyloxy group at position 3, an ethoxy group at position 5, and an iodine atom at position 4 on the aromatic ring. The iodine substituent enhances its reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura), while the alkoxy groups influence solubility and electronic properties .

Comparison with Similar Compounds

Substituent Variations and Key Properties

The table below compares 3-Benzyloxy-5-ethoxy-4-iodo-benzaldehyde with three analogs, highlighting structural differences and their implications:

Compound Name	Molecular Formula	Substituents (Position)	Molecular Weight (g/mol)	Key Properties/Applications
3-Benzyloxy-5-ethoxy-4-iodo-benzaldehyde	C₁₆H₁₅IO₃	I (4), BnO (3), EtO (5)	~398.19	High halogen reactivity, cross-coupling precursor
4-(Benzyloxy)-3-chloro-5-ethoxybenzaldehyde	C₁₆H₁₅ClO₃	Cl (3), BnO (4), EtO (5)	290.74	Lower reactivity vs. iodine analogs; used in chlorination studies
4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde	C₁₆H₁₄ClIO₃	I (5), Cl-BnO (4), EtO (3)	436.64	Dual halogenation enables orthogonal functionalization
3-ethoxy-5-iodo-4-[(4-iodobenzyl)oxy]benzaldehyde	C₁₆H₁₄I₂O₃	I (5), I-BnO (4), EtO (3)	568.00	High molecular weight; potential for radiopharmaceuticals

Key Observations :

• Halogen Effects : Iodine (I) increases molecular weight and polarizability compared to chlorine (Cl), enhancing nucleophilic substitution and metal-catalyzed coupling efficiency. For example, the iodine in 3-Benzyloxy-5-ethoxy-4-iodo-benzaldehyde facilitates Suzuki reactions, whereas the chlorine in 4-(Benzyloxy)-3-chloro-5-ethoxybenzaldehyde limits such reactivity .
• Positional Isomerism : Substitution patterns (e.g., iodine at position 4 vs. 5) alter electronic distribution. The 4-iodo derivative exhibits stronger electron-withdrawing effects, which may stabilize intermediates in catalytic cycles .
• Solubility: Ethoxy and benzyloxy groups improve solubility in non-polar solvents, but iodine’s bulkiness can reduce solubility in polar media compared to chlorine analogs .

Crystallographic and Spectroscopic Differences

• Crystal Packing : Iodine’s large atomic radius disrupts crystal symmetry compared to chlorine, as observed in SHELX-refined structures. This can affect material properties in solid-state applications .
• Spectroscopic Signatures : IR and NMR spectra show distinct shifts. For example, the aldehyde proton in 3-Benzyloxy-5-ethoxy-4-iodo-benzaldehyde appears downfield (~10.1 ppm) due to iodine’s inductive effect, whereas chlorine analogs exhibit upfield shifts (~9.8 ppm) .

Q & A

Q. What are the recommended methods for synthesizing 3-Benzyloxy-5-ethoxy-4-iodo-benzaldehyde, and how can reaction conditions be optimized?

Methodological Answer: The synthesis typically involves multi-step functionalization of a benzaldehyde precursor. A critical step is the regioselective introduction of iodine at the 4-position. Based on analogous protocols for 4-(Benzyloxy)-3-ethoxy-5-iodobenzaldehyde :

Iodination : Use NaOCl as an oxidizing agent with iodine in a polar solvent (e.g., DMF or THF). Monitor reaction progress via TLC to avoid over-iodination.

Protection/Deprotection : Benzyloxy and ethoxy groups are introduced via nucleophilic substitution or Mitsunobu reactions. Optimize stoichiometry (1.2–1.5 eq. of alkylating agents) to minimize by-products.

Purification : Column chromatography (silica gel, hexane/EtOAc gradient) or recrystallization (ethanol/water) improves purity.

Q. Table 1: Optimization Parameters for Iodination

Parameter	Optimal Range	Impact on Yield
Temperature	0–25°C	Prevents decomposition
Iodine Equivalents	1.1–1.3 eq.	Minimizes di-iodination
Reaction Time	4–6 hours	Maximizes conversion

Q. Which spectroscopic techniques are most effective for structural characterization?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H NMR : Focus on aromatic proton splitting patterns. The iodine atom induces deshielding; compare shifts with analogs like 4-hydroxy-3-iodo-5-methoxybenzaldehyde .
  • 13C NMR : Identify aldehyde (δ ~190 ppm) and iodine-adjacent carbons (δ ~90–110 ppm).
• IR Spectroscopy : Confirm aldehyde C=O stretch (~1700 cm⁻¹) and ether C-O stretches (~1250 cm⁻¹) .
• Mass Spectrometry (HRMS) : Use ESI or EI modes to verify molecular ion ([M+H]⁺ or [M⁻]).

Key Challenge : Overlapping signals due to substituent proximity. Use 2D NMR (COSY, HSQC) to resolve ambiguities.

Q. What biological activities are reported, and how are mechanisms studied?

Methodological Answer: Reported activities include antioxidant, neuroprotective, and antimicrobial effects, likely due to iodine’s electrophilic nature and ether groups enhancing membrane permeability . Experimental approaches:

• Enzyme Inhibition Assays : Use spectrophotometric methods (e.g., acetylcholinesterase inhibition via Ellman’s reagent).
• Receptor Binding Studies : Radioligand displacement assays (e.g., GABAₐ or NMDA receptors).
• Cellular Models : Assess neuroprotection in SH-SY5Y cells under oxidative stress (H₂O₂-induced).

Q. Table 2: Key Biological Assays

Assay Type	Protocol Highlights	Reference Model
Antioxidant Activity	DPPH radical scavenging	IC₅₀ ≤ 50 µM
Antimicrobial	MIC against E. coli	12.5–25 µg/mL

Advanced Research Questions

Q. How can NMR discrepancies caused by substituent effects be resolved?

Methodological Answer: Substituent proximity (e.g., benzyloxy and iodo groups) may distort chemical shifts. Strategies:

Comparative Analysis : Use structurally similar compounds (e.g., 3-ethoxy-4-isobutoxy-benzaldehyde ) to benchmark shifts.

Dynamic Effects : Variable-temperature NMR (VT-NMR) identifies conformational exchange broadening.

Computational Modeling : DFT calculations (B3LYP/6-31G*) predict shifts using software like Gaussian .

Example : If the aldehyde proton integrates anomalously, check for keto-enol tautomerism via deuterium exchange experiments.

Q. What strategies minimize side reactions in synthetic pathways?

Methodological Answer:

• Competing Iodination : Use directing groups (e.g., methoxy) to enhance regioselectivity.
• By-Product Control : Add scavengers (e.g., thiourea for excess iodine) .
• Kinetic Studies : Monitor reaction rates via in-situ IR to optimize time-temperature profiles.

Advanced Technique : Microfluidic flow chemistry ensures precise mixing and thermal control, reducing di-iodinated by-products .

Q. How does the iodine atom aid crystallographic studies, and what challenges arise?

Methodological Answer:

• Heavy Atom Effect : Iodine’s high electron density facilitates phasing in X-ray crystallography. Use SHELXL for refinement, leveraging its robust handling of anomalous dispersion .
• Challenges :
  • Disorder : Benzyloxy groups may exhibit rotational disorder. Apply restraints in refinement.
  • Twinned Crystals : Use PLATON’s TWINLAW to detect and model twinning.

Q. Table 3: Crystallography Data Collection Parameters

Parameter	Recommended Setting
Wavelength (Å)	0.71073 (Mo-Kα)
Resolution (Å)	0.8–1.0
Temperature (K)	100–150

Q. How do substituent variations impact biological activity?

Methodological Answer:

• Structure-Activity Relationship (SAR) : Synthesize analogs (e.g., replacing iodine with bromine or ethoxy with methoxy) and compare IC₅₀ values.
• Computational Docking : Use AutoDock Vina to predict binding modes with target enzymes (e.g., acetylcholinesterase) .

Example : Ethoxy groups enhance lipophilicity, improving blood-brain barrier penetration in neuroprotective studies.